Cas no 220185-41-1 (Phosphine,1,4-butanediylbis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI))

• Product Name: Phosphine,1,4-butanediylbis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI)
• CAS No: 220185-41-1
• MF: C₃₆H₂₀F₂₄P₂
• MW: 970.45321559906
• CID: 243844
• PubChem ID: 4190631
• Update Time: 2025-04-19

Phosphine,1,4-butanediylbis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,4-butanediylbis[bis[3,5-bis(trifluoromethyl)phenyl]- (9CI)
• 1,4-BIS[BIS(3,5-DITRIFLUOROMETHYLPHENYL)PHOSPHINO]BUTANE
• FT-0702311
• 1,4-Bis(bis(3,5-bis(trifluoromethyl)phenyl)phosphino)butane
• 1,4-Butanediylbis{bis[3,5-bis(trifluoromethyl)phenyl]phosphine}
• KPMRSCJWVBYMJM-UHFFFAOYSA-N
• 4-bis[3,5-bis(trifluoromethyl)phenyl]phosphanylbutyl-bis[3,5-bis(trifluoromethyl)phenyl]phosphane
• CS-0203215
• SCHEMBL2229357
• 220185-41-1

• Inchi： 1S/C36H20F24P2/c37-29(38,39)17-5-18(30(40,41)42)10-25(9-17)61(26-11-19(31(43,44)45)6-20(12-26)32(46,47)48)3-1-2-4-62(27-13-21(33(49,50)51)7-22(14-27)34(52,53)54)28-15-23(35(55,56)57)8-24(16-28)36(58,59)60/h5-16H,1-4H2
• InChI Key： KPMRSCJWVBYMJM-UHFFFAOYSA-N
• SMILES： P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)CCCCP(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 970.06600
• Monoisotopic Mass: 970.0657005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 14.18280